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Compound of Interest

Compound Name: 2-(1-Phenylethyl)phenol
CAS No.: 26857-99-8
Cat. No.: B7821210

Get Quote
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Abstract: This technical guide provides a comprehensive overview of the chemical properties,
synthesis, reactivity, and applications of 2-(1-phenylethyl)phenol (CAS: 4237-44-9). Intended
for researchers, scientists, and professionals in drug development and chemical manufacturing,
this document synthesizes key data from spectroscopic analysis, established synthetic
protocols, and reactivity studies. The guide details the structural characteristics that influence
the compound's behavior and explores its utility as a versatile intermediate in various industrial
and research settings.

Compound Identification and Nomenclature

2-(1-Phenylethyl)phenol is an ortho-substituted phenolic compound.[1] Its structure features a
phenylethyl group attached to the second position of the phenol ring, which imparts distinct
steric and electronic properties compared to its meta and para isomers.[1]
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Identifier Value Source
IUPAC Name 2-(1-phenylethyl)phenol [21[3114]
CAS Number 4237-44-9 [21[31[5]
Molecular Formula C14H140 [2][5][6]
Molecular Weight 198.26 g/mol [21[3114]
0-(1-Phenylethyl)phenol, o-(a-
Methylbenzyl)phenol, 1-(2-
Synonyms Hydroxyphenyl)-1- 21131 7]
phenylethane, Phenol, 2-(1-
phenylethyl)-
WYZIVNCBUWDCOZ-
InChl Key [21[3]
UHFFFAOYSA-N
CC(C1=CC=CC=C1)C2=CC=
SMILES [2][8]

CC=C20

Physicochemical Properties

2-(1-Phenylethyl)phenol is typically supplied as a colorless to light yellow liquid.[5][9] Its

physical properties are critical for handling, storage, and application in various experimental

and industrial settings.

Property

Value

Source

Physical State

Liquid

[5]

Appearance Colorless to light yellow [519]
Boiling Point 313.9+11.0 °C at 760 mmHg [5119]
Density 1.1+0.1 g/cm3 [519]

Refractive Index

1.588

[5]19]

Storage Condition

Sealed in a dry place at room
temperature (20 to 22 °C)

[5]19]
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Synthesis and Manufacturing

The primary industrial synthesis of 2-(1-phenylethyl)phenol is achieved through the acid-
catalyzed alkylation of phenol with styrene, a classic example of a Friedel-Crafts reaction.[1]
[10]

NN

Workflow: Synthesis via Friedel-Crafts Alkylation  dot
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Caption: Key reactive sites and influential factors in 2-(1-phenylethyl)phenol.
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e Reactions of the Hydroxyl Group: The phenolic -OH group is acidic and can be deprotonated
to form a phenoxide ion. This allows it to participate in nucleophilic reactions such as:

o Etherification: Reaction with alkyl halides to form ethers. [1] * Esterification: Reaction with
carboxylic acids or their derivatives to form esters. [1]

» Electrophilic Aromatic Substitution: The hydroxyl group is a powerful activating, ortho-, para-
directing substituent. [11]This makes the attached phenol ring highly susceptible to
electrophilic substitution reactions like halogenation, nitration, and further Friedel-Crafts
alkylations. However, the existing bulky phenylethyl group at the ortho-position provides
significant steric hindrance, which will predominantly direct incoming electrophiles to the
para-position (C4) and the remaining ortho-position (C6). [1]

» Oxidation: Like other phenols, 2-(1-phenylethyl)phenol can be oxidized. [11]Strong
oxidizing agents can lead to the formation of complex colored products, potentially including

quinone-type structures. [11]

Applications and Research Interest

The unique structure of 2-(1-phenylethyl)phenol makes it a valuable intermediate and additive
in several fields.

e Polymer Industry: It can be used as a stabilizer or additive in polymer production to enhance
the properties of the final material. [1]* Pharmaceuticals: Its structure serves as a building
block or intermediate in the synthesis of more complex drug molecules. [1]* Cosmetics: The
compound is utilized as an antioxidant and preservative in various cosmetic formulations.
[1]* Biological Activity: Research indicates that 2-(1-phenylethyl)phenol exhibits several
potential biological activities. [1]Studies have highlighted its capacity as a free-radical
scavenger (antioxidant) and have shown moderate antimicrobial properties against some
strains of bacteria and fungi. [1]Preliminary investigations into its anti-inflammatory effects
have also been reported, though further research is required. [1]

Safety and Handling

Understanding the toxicological profile is essential for safe handling in a laboratory or industrial
context.
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Hazard Information Details Source
GHS Pictogram GHSO07 (Exclamation mark)
Signal Word Warning [5]

H302: Harmful if
swallowed.H315: Causes skin

Hazard Statements irritation.H319: Causes serious  [5][9]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
vapors/spray.P280: Wear
protective gloves/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
] soap and

Precautionary Statements [5][12]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Self-Validating Protocol for Handling: Always handle 2-(1-phenylethyl)phenol in a well-
ventilated area, such as a chemical fume hood. Use appropriate personal protective equipment
(PPE), including safety goggles, nitrile gloves, and a lab coat. In case of contact, follow the
precautionary statements immediately. An emergency eyewash station and safety shower
should be readily accessible.

Conclusion

2-(1-Phenylethyl)phenol is a significant chemical intermediate with well-defined properties. Its
synthesis via Friedel-Crafts chemistry is a robust and scalable method. The compound's
reactivity is dominated by its phenolic hydroxyl group and the activated aromatic ring, tempered
by the steric influence of the ortho-substituent. These characteristics underpin its utility in
diverse applications, from polymer science to pharmaceutical development, with ongoing
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research exploring its potential as a bioactive agent. Proper adherence to safety protocols is
mandatory for its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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